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Compound of Interest

Compound Name: 1,7-Dimethyluric Acid-d3

Cat. No.: B1140647 Get Quote

This guide provides an in-depth overview of the recommended storage and stability conditions

for 1,7-Dimethyluric Acid-d3, a deuterated metabolite of caffeine. It is intended for

researchers, scientists, and professionals in drug development who utilize this compound as an

internal standard or for other research purposes.

Introduction
1,7-Dimethyluric Acid-d3 is the deuterated analog of 1,7-Dimethyluric Acid, a primary

metabolite of caffeine.[1][2] The incorporation of deuterium isotopes (d3) on one of the methyl

groups provides a distinct mass signature, making it an ideal internal standard for mass

spectrometry-based bioanalytical methods. Understanding its storage and stability is critical to

ensure the accuracy and reproducibility of experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of 1,7-Dimethyluric Acid-d3 is presented in

the table below.
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Property Value

Chemical Name
7,9-Dihydro-1-(methyl-d3)-7-methyl-1H-purine-

2,6,8(3H)-trione

Synonyms 1,7-DMU-d3

CAS Number 1189713-08-3

Molecular Formula C₇H₅D₃N₄O₃

Molecular Weight 199.18 g/mol

Appearance Light Grey Solid

Purity Typically ≥98%

Solubility Soluble in DMSO

Recommended Storage Conditions
The recommended storage conditions for 1,7-Dimethyluric Acid-d3, as compiled from various

suppliers, are summarized below. Adherence to these conditions is crucial for maintaining the

integrity of the compound over time.

Condition Temperature Duration

Long-term Storage -20°C
≥ 4 years (for the non-

deuterated form)[1]

Short-term Storage 2-8°C (Refrigerator) Suitable for brief periods

Shipping Ambient Temperature
Generally stable for the

duration of shipping

Stability Profile
While specific, long-term stability studies on 1,7-Dimethyluric Acid-d3 are not extensively

published in the public domain, the stability of its non-deuterated analog, 1,7-Dimethyluric Acid,

is reported to be at least four years when stored at -20°C.[1]
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The deuterium labeling on the methyl group is on a non-exchangeable position, which imparts

high isotopic stability. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen

(C-H) bond, which can contribute to increased metabolic stability.

Thermal Stability
Based on the available data for the non-deuterated form and general characteristics of similar

purine compounds, 1,7-Dimethyluric Acid-d3 is expected to be a thermally stable solid. A

safety data sheet for a heavily isotopically labeled analog of 1,7-Dimethyluric acid indicates

good thermal stability, with no decomposition observed under normal use conditions.

Stability in Solution
Once dissolved, particularly in protic solvents, the stability of the compound may be reduced

compared to its solid state. It is recommended to prepare solutions fresh and store them at low

temperatures for short durations. For longer-term storage of solutions, freezing at -20°C or

-80°C is advisable. The stability in specific solvents should be validated experimentally if it is a

critical parameter for the intended application.

Experimental Protocols
While specific experimental protocols for the stability testing of 1,7-Dimethyluric Acid-d3 are

not readily available, a general workflow for handling and assessing the stability of this and

similar isotopically labeled standards is provided below.

General Handling Workflow
The following diagram illustrates a standard workflow for the handling and use of 1,7-
Dimethyluric Acid-d3 in a research setting.
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Caption: General workflow for handling 1,7-Dimethyluric Acid-d3.

Stability Assessment Protocol
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A logical workflow for assessing the stability of 1,7-Dimethyluric Acid-d3 under specific

conditions is outlined below. This protocol can be adapted based on the experimental

requirements.

Experiment Setup

Time-Point Analysis

Data Evaluation

Prepare a Concentrated Stock Solution

Aliquot into Multiple Vials

Expose Vials to Different Conditions
(e.g., Temperature, Light, Humidity)

At Defined Time Intervals, Collect a Vial
from Each Condition

Analyze Purity and Concentration
(e.g., by LC-MS)

Compare with a Control Sample Stored
under Optimal Conditions (-80°C)

Plot Purity/Concentration vs. Time

Determine Degradation Rate and Shelf-Life
under Each Condition
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Caption: Protocol for assessing the stability of 1,7-Dimethyluric Acid-d3.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 1,7-Dimethyluric Acid-d3 is not widely available,

the SDS for structurally related compounds, such as 1,3-Dimethyluric Acid, indicates that they

are not classified as hazardous substances. However, standard laboratory safety precautions

should always be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the solid compound and its solutions.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or in a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Logical Relationship of Stability Factors
The stability of 1,7-Dimethyluric Acid-d3 is influenced by several interconnected factors. The

following diagram illustrates these relationships.
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Caption: Factors influencing the stability of 1,7-Dimethyluric Acid-d3.

Conclusion
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1,7-Dimethyluric Acid-d3 is a stable isotopically labeled compound that is essential for

various bioanalytical applications. For optimal long-term stability, it is recommended to store the

solid compound at -20°C. Solutions should be prepared fresh, and for storage, they should be

kept at low temperatures. While specific stability data for the deuterated form is limited,

information from its non-deuterated analog and general chemical principles provide a strong

basis for its handling and storage to ensure its integrity and performance in research

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

